Cas no 1396750-33-6 (methyl 4-[(3,3,3-trifluoro-2-hydroxy-2-phenylpropyl)sulfamoyl]benzoate)

• Product Name: methyl 4-[(3,3,3-trifluoro-2-hydroxy-2-phenylpropyl)sulfamoyl]benzoate
• CAS No: 1396750-33-6
• MF: C₁₇H₁₆F₃NO₅S
• MW: 403.372854232788
• CID: 5400923
• Update Time: 2025-07-23

methyl 4-[(3,3,3-trifluoro-2-hydroxy-2-phenylpropyl)sulfamoyl]benzoate Chemical and Physical Properties

Names and Identifiers

• WBOWZBICOGNJBW-UHFFFAOYSA-N
• Benzoic acid, 4-[[(3,3,3-trifluoro-2-hydroxy-2-phenylpropyl)amino]sulfonyl]-, methyl ester
• methyl 4-[(3,3,3-trifluoro-2-hydroxy-2-phenylpropyl)sulfamoyl]benzoate

• Inchi： 1S/C17H16F3NO5S/c1-26-15(22)12-7-9-14(10-8-12)27(24,25)21-11-16(23,17(18,19)20)13-5-3-2-4-6-13/h2-10,21,23H,11H2,1H3
• InChI Key： WBOWZBICOGNJBW-UHFFFAOYSA-N
• SMILES： C(OC)(=O)C1=CC=C(S(NCC(O)(C2=CC=CC=C2)C(F)(F)F)(=O)=O)C=C1

Additional information on methyl 4-[(3,3,3-trifluoro-2-hydroxy-2-phenylpropyl)sulfamoyl]benzoate

Introduction to Methyl 4-[(3,3,3-trifluoro-2-hydroxy-2-phenylpropyl)sulfamoyl]benzoate (CAS No. 1396750-33-6)

Methyl 4-[(3,3,3-trifluoro-2-hydroxy-2-phenylpropyl)sulfamoyl]benzoate, a compound with the CAS number 1396750-33-6, is a sophisticated organic molecule that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry. This compound belongs to a class of sulfonamides, which are widely recognized for their diverse biological activities and therapeutic potential. The unique structural features of this molecule, particularly the presence of a trifluoromethyl group and a hydroxy moiety in the side chain, contribute to its distinctive chemical properties and biological interactions.

The synthesis of Methyl 4-[(3,3,3-trifluoro-2-hydroxy-2-phenylpropyl)sulfamoyl]benzoate involves a multi-step process that requires precise control over reaction conditions and reagent selection. The introduction of the sulfamoyl group into the benzoate backbone enhances the compound's ability to interact with biological targets, making it a promising candidate for drug development. Recent advancements in synthetic methodologies have enabled the efficient preparation of this compound, paving the way for its exploration in various therapeutic applications.

In recent years, there has been growing interest in the development of fluorinated compounds due to their enhanced metabolic stability and improved pharmacokinetic profiles. The incorporation of a trifluoromethyl group in Methyl 4-[(3,3,3-trifluoro-2-hydroxy-2-phenylpropyl)sulfamoyl]benzoate not only strengthens its molecular structure but also influences its electronic properties, making it more resistant to degradation. This feature is particularly valuable in pharmaceutical applications where long-term efficacy is crucial.

The hydroxy functional group in the side chain of this compound plays a critical role in its interactions with biological molecules. Hydroxyl groups are known to participate in hydrogen bonding, which can significantly enhance the binding affinity between a drug molecule and its target. This property makes Methyl 4-[(3,3,3-trifluoro-2-hydroxy-2-phenylpropyl)sulfamoyl]benzoate an attractive candidate for further investigation in drug design and development.

One of the most compelling aspects of this compound is its potential application in the treatment of various diseases. For instance, sulfonamides have been widely used in antibiotics and anti-inflammatory drugs due to their ability to modulate enzyme activity and inhibit pathogenic bacteria. The structural features of Methyl 4-[(3,3,3-trifluoro-2-hydroxy-2-phenylpropyl)sulfamoyl]benzoate suggest that it may exhibit similar properties while offering additional benefits such as improved solubility and bioavailability.

Recent research has highlighted the importance of fluorinated compounds in medicinal chemistry. The presence of a trifluoromethyl group can influence the electronic distribution within a molecule, leading to enhanced binding interactions with biological targets. This effect has been observed in various drug candidates where fluorination has improved both potency and selectivity. Methyl 4-[(3,3,3-trifluoro-2-hydroxy-2-phenylpropyl)sulfamoyl]benzoate is no exception and may benefit from these properties in future therapeutic applications.

The benzoate moiety in this compound provides additional structural stability and flexibility, allowing it to adopt multiple conformations that can optimize its interaction with biological targets. Benzoic acid derivatives are well-documented for their pharmacological activities across various therapeutic areas, including central nervous system disorders and cardiovascular diseases. The sulfamoyl group further enhances these properties by increasing the compound's solubility and improving its pharmacokinetic behavior.

In conclusion, Methyl 4-[(3,3,3-trifluoro-2-hydroxy-2-phenylpropyl)sulfamoyl]benzoate (CAS No. 1396750-33-6) is a multifaceted compound with significant potential in pharmaceutical research and development. Its unique structural features, including the presence of a trifluoromethyl, hydroxy, and sulfamoyl group, contribute to its distinctive chemical properties and biological interactions. Recent advancements in synthetic chemistry have made it more feasible to explore this compound's therapeutic potential, making it a promising candidate for future drug development.